Isononyl alcohol
Isononyl alcohol
7-methyloctan-1-ol is an organic molecular entity.
Brand Name:
Vulcanchem
CAS No.:
27458-94-2
VCID:
VC20741532
InChI:
InChI=1S/C9H20O/c1-9(2)7-5-3-4-6-8-10/h9-10H,3-8H2,1-2H3
SMILES:
CC(C)CCCCCCO
Molecular Formula:
C9H20O
Molecular Weight:
144.25 g/mol
Isononyl alcohol
CAS No.: 27458-94-2
Main Products
Cat. No.: VC20741532
Molecular Formula: C9H20O
Molecular Weight: 144.25 g/mol
* For research use only. Not for human or veterinary use.
| Description | 7-methyloctan-1-ol is an organic molecular entity. |
|---|---|
| CAS No. | 27458-94-2 |
| Molecular Formula | C9H20O |
| Molecular Weight | 144.25 g/mol |
| IUPAC Name | 7-methyloctan-1-ol |
| Standard InChI | InChI=1S/C9H20O/c1-9(2)7-5-3-4-6-8-10/h9-10H,3-8H2,1-2H3 |
| Standard InChI Key | QDTDKYHPHANITQ-UHFFFAOYSA-N |
| SMILES | CC(C)CCCCCCO |
| Canonical SMILES | CC(C)CCCCCCO |
| Boiling Point | 206.0 °C 193-202 °C |
| Flash Point | 93 °C o.c. |
| Melting Point | 64.5 °C -70 °C |
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